N-1,3-benzodioxol-5-yl-2-(4-propoxybenzoyl)hydrazinecarbothioamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-(4-propoxybenzoyl)hydrazinecarbothioamide, also known as BPBH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPBH is a thiosemicarbazone derivative that has been synthesized through a multi-step process involving the reaction of different chemical compounds.
Mechanism of Action
The mechanism of action of N-1,3-benzodioxol-5-yl-2-(4-propoxybenzoyl)hydrazinecarbothioamide involves its ability to inhibit the activity of enzymes involved in the replication of viruses and cancer cells. This compound is also known to induce apoptosis, a process of programmed cell death, in cancer cells, thereby preventing their proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor properties. The compound has also been found to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
N-1,3-benzodioxol-5-yl-2-(4-propoxybenzoyl)hydrazinecarbothioamide has several advantages for use in laboratory experiments, including its high purity, stability, and low toxicity. However, the compound's low solubility in water can pose a challenge in some experiments, requiring the use of organic solvents.
Future Directions
N-1,3-benzodioxol-5-yl-2-(4-propoxybenzoyl)hydrazinecarbothioamide has shown promising results in various scientific studies, and several future directions can be explored to further its potential applications. These include the development of novel this compound derivatives with improved solubility and bioavailability, the investigation of this compound's potential applications in treating other diseases, and the elucidation of its mechanism of action at the molecular level.
In conclusion, this compound, or this compound, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound involves the reaction of different chemical compounds, resulting in a high-quality product with several advantages for use in laboratory experiments. This compound has shown promising results in the treatment of various diseases and exhibits various biochemical and physiological effects. Several future directions can be explored to further its potential applications, making this compound a compound of significant interest in the scientific community.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-(4-propoxybenzoyl)hydrazinecarbothioamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has shown promising results in the treatment of various diseases, including cancer, viral infections, and neurodegenerative disorders.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[(4-propoxybenzoyl)amino]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S/c1-2-9-23-14-6-3-12(4-7-14)17(22)20-21-18(26)19-13-5-8-15-16(10-13)25-11-24-15/h3-8,10H,2,9,11H2,1H3,(H,20,22)(H2,19,21,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZIFKPOVNYQVTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)NNC(=S)NC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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